Cas no 1547491-70-2 (3-Bromo-9,9-diphenyl-9H-fluorene)

• Product Name: 3-Bromo-9,9-diphenyl-9H-fluorene
• CAS No: 1547491-70-2
• MF: C₂₅H₁₇Br
• MW: 397.306485891342
• MDL: MFCD24849694
• CID: 2199928
• PubChem ID: 354335457
• Update Time: 2025-04-21

3-Bromo-9,9-diphenyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 3-BroMo-9,9-diphenyl-9H-fluorene
• AK542393
• 3-bromo-9,9-diphenylfluorene
• 3-Bromo-9,9'-diphenylfluorene
• AXVLLFWWMWDULG-UHFFFAOYSA-N
• MFCD24849694
• 1547491-70-2
• DB-105424
• B5618
• 3-Bromo-9,9-diphenyl-9H-fluorene, 95%
• SCHEMBL15551440
• SB67097
• SY234409
• C72926
• DS-19140
• XLC49170
• AKOS027460639
• CS-0163196
• AC-37684
• 3-Bromo-9,9-diphenyl-9H-fluorene

• MDL： MFCD24849694
• Inchi： 1S/C25H17Br/c26-20-15-16-24-22(17-20)21-13-7-8-14-23(21)25(24,18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-17H
• InChI Key： AXVLLFWWMWDULG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=CC=CC=1C2(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 396.05136g/mol
• Monoisotopic Mass: 396.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 7.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 221.0 to 225.0 deg-C
• Boiling Point: 472.7±24.0°C at 760 mmHg
• Flash Point: 230.8±17.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Bromo-9,9-diphenyl-9H-fluorene Security Information

• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)